Cas no 953743-03-8 (1-(4-Amino-2-chlorophenyl)-4-piperidinol)

• Product Name: 1-(4-Amino-2-chlorophenyl)-4-piperidinol
• CAS No: 953743-03-8
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• CID: 4722976
• Update Time: 2025-06-13

1-(4-Amino-2-chlorophenyl)-4-piperidinol Chemical and Physical Properties

Names and Identifiers

• 1-(4-amino-2-chlorophenyl)piperidin-4-ol
• 1-(4-AMINO-2-CHLOROPHENYL)-4-PIPERIDINOL
• 1-(4-Amino-2-chlorophenyl)-4-piperidinol

• Inchi： 1S/C11H15ClN2O/c12-10-7-8(13)1-2-11(10)14-5-3-9(15)4-6-14/h1-2,7,9,15H,3-6,13H2
• InChI Key： WVBLWBNJTVTDBZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1CCC(CC1)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• XLogP3: 1.9
• Topological Polar Surface Area: 49.5

Additional information on 1-(4-Amino-2-chlorophenyl)-4-piperidinol

Introduction to 1-(4-Amino-2-chlorophenyl)-4-piperidinol (CAS No. 953743-03-8)

1-(4-Amino-2-chlorophenyl)-4-piperidinol, a compound with the chemical identifier CAS No. 953743-03-8, is a significant molecule in the realm of pharmaceutical research and development. This compound belongs to a class of heterocyclic aromatic amines that have garnered considerable attention due to their potential biological activities. The structural features of 1-(4-Amino-2-chlorophenyl)-4-piperidinol, particularly the presence of both amino and chloro substituents on the aromatic ring, as well as the piperidine moiety, contribute to its unique chemical properties and reactivity. These characteristics make it a valuable scaffold for designing novel therapeutic agents targeting various diseases.

The synthesis of 1-(4-Amino-2-chlorophenyl)-4-piperidinol involves multi-step organic transformations that highlight the compound's synthetic accessibility. The process typically begins with the functionalization of a chlorobenzene derivative, followed by introduction of an amino group at the para position. Subsequent reactions include nucleophilic substitution and cyclization steps to incorporate the piperidine ring. This synthetic route underscores the compound's versatility and its potential for further derivatization, enabling researchers to explore a wide array of analogs with tailored pharmacological profiles.

In recent years, 1-(4-Amino-2-chlorophenyl)-4-piperidinol has been extensively studied for its pharmacological potential. The compound exhibits notable activity against several biological targets, making it a promising candidate for drug discovery. One of the most intriguing aspects of this molecule is its interaction with enzymes and receptors involved in metabolic pathways relevant to neurological disorders. Preliminary studies have suggested that it may modulate the activity of enzymes such as monoamine oxidase (MAO), which are implicated in conditions like depression and Parkinson's disease.

Furthermore, the structural motif of 1-(4-Amino-2-chlorophenyl)-4-piperidinol has been explored in the context of anticancer research. The combination of an aromatic ring with electron-withdrawing groups and a piperidine nitrogen atom creates a framework that can interact with DNA and inhibit tumor cell proliferation. Recent advances in computational chemistry have enabled researchers to predict binding affinities and mechanisms of action for this compound, providing insights into its potential as an anticancer agent. These computational studies have guided experimental efforts, leading to the identification of derivatives with enhanced efficacy and reduced toxicity.

The pharmacokinetic properties of 1-(4-Amino-2-chlorophenyl)-4-piperidinol are also subjects of intense investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic use. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its metabolic pathways. These studies have revealed that the compound undergoes biotransformation via cytochrome P450 enzymes, which are key players in drug metabolism. This information is vital for predicting drug-drug interactions and for designing clinical trials that account for interindividual variability in metabolism.

One of the most exciting developments in the study of 1-(4-Amino-2-chlorophenyl)-4-piperidinol is its application in targeted therapy strategies. Researchers have leveraged its structural features to develop prodrugs that release active forms within specific cellular compartments or tissues. This approach has shown promise in delivering treatments more efficiently while minimizing side effects. For instance, prodrugs based on this scaffold have been designed to release active metabolites in tumor cells, where they exert their therapeutic effects while sparing healthy tissues.

The role of 1-(4-Amino-2-chlorophenyl)-4-piperidinol in drug development has not gone unnoticed by regulatory agencies worldwide. Several clinical trials are underway to evaluate its safety and efficacy in treating various conditions. These trials are supported by preclinical data demonstrating the compound's potential benefits across multiple therapeutic areas. The growing body of evidence supporting the use of this molecule has positioned it as a key player in next-generation pharmaceuticals.

As research continues to unfold, new applications for 1-(4-Amino-2-chlorophenyl)-4-piperidinol are likely to emerge. The intersection of organic chemistry, medicinal chemistry, and computational biology has opened up unprecedented opportunities for discovering novel therapeutics. By harnessing the unique properties of this compound, scientists are paving the way for innovative treatments that address unmet medical needs.